![molecular formula C19H15N3OS B5809131 N-[7-methyl-2-(2-thienyl)imidazo[1,2-a]pyridin-3-yl]benzamide](/img/structure/B5809131.png)
N-[7-methyl-2-(2-thienyl)imidazo[1,2-a]pyridin-3-yl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines, closely related to N-[7-methyl-2-(2-thienyl)imidazo[1,2-a]pyridin-3-yl]benzamide, involves key steps such as tosylation of aminopyridines, followed by treatment with appropriate acetamides. A notable step in the synthesis of related compounds includes the use of a Horner−Emmons reagent for incorporating methyl vinylcarboxamide directly, which leads to the formation of the desired E-isomer without the need for reverse-phase preparative HPLC for isomer separation before evaluating antiviral activity (Hamdouchi et al., 1999).
Molecular Structure Analysis
The molecular structure of imidazo[1,2-a]pyridine derivatives, including benzamido, ureido, and thioureido derivatives, has been proven through NMR spectroscopy. These studies provide insights into the arrangement and connectivity of atoms within the molecules, which are critical for understanding their chemical behavior and potential as antiviral agents (Chaouni-Benabdallah et al., 2001).
Chemical Reactions and Properties
Imidazo[1,2-a]pyridine compounds undergo various chemical reactions that highlight their versatility. For instance, their reactions with hydroxamoyl halides have led to the synthesis of isoxazole, imidazo[1,2‐a]pyridine, imidazo[1,2‐a]pyrimidine, and benz‐1,2,4‐triazine derivatives, demonstrating the potential for diverse chemical modifications and applications (Abdelhamid et al., 1988).
Physical Properties Analysis
The physical properties of imidazo[1,2-a]pyridine derivatives, such as solubility, melting points, and stability, are essential for their development and application in various fields. Detailed analyses of these properties are necessary to optimize the compounds for specific uses, though specific studies on this compound's physical properties are not directly cited in the available literature.
Chemical Properties Analysis
The chemical properties of imidazo[1,2-a]pyridines, including their reactivity, potential for functionalization, and interaction with other molecules, are central to their application in chemistry and biology. For example, the synthesis of guanidine derivatives illustrates the functionalization reactions that these compounds can undergo, further expanding their utility in various chemical contexts (Balewski & Kornicka, 2021).
Safety and Hazards
Sigma-Aldrich provides “N-[7-methyl-2-(2-thienyl)imidazo[1,2-a]pyridin-3-yl]benzamide” as part of a collection of rare and unique chemicals . The company does not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity . All sales are final .
Future Directions
The future directions for “N-[7-methyl-2-(2-thienyl)imidazo[1,2-a]pyridin-3-yl]benzamide” and similar compounds could involve further exploration of their diverse bioactivity . Additionally, the development of more efficient synthesis methods, particularly considering today’s environmental concerns combined with economic aspects, could be a focus .
properties
IUPAC Name |
N-(7-methyl-2-thiophen-2-ylimidazo[1,2-a]pyridin-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3OS/c1-13-9-10-22-16(12-13)20-17(15-8-5-11-24-15)18(22)21-19(23)14-6-3-2-4-7-14/h2-12H,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVFLFOQKWYSFNY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=NC(=C(N2C=C1)NC(=O)C3=CC=CC=C3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.